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Compound of Interest

Compound Name: 3-Butoxybenzoyl chloride

CAS No.: 89790-29-4

Cat. No.: B1288036

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides an in-depth analysis of the physical and chemical characteristics of 3-
Butoxybenzoyl chloride, a key intermediate in various synthetic pathways. Given the limited

availability of direct experimental data for this specific isomer, this document synthesizes

information from closely related analogs, such as 4-Butoxybenzoyl chloride and the parent

compound Benzoyl chloride, to provide a robust predictive profile. This approach, grounded in

established chemical principles, offers valuable insights for researchers and professionals in

drug development and chemical synthesis.

Predicted Physical State and Appearance
While a definitive experimental profile for 3-Butoxybenzoyl chloride is not readily available in

public literature or commercial safety data sheets, its physical state and appearance can be

reliably inferred from the well-documented properties of its structural isomers and parent

compounds.
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Based on the known characteristics of acyl chlorides and similar benzoyl chloride derivatives,

3-Butoxybenzoyl chloride is predicted to be a liquid at standard temperature and pressure.

The presence of the flexible butoxy group would likely lower the melting point compared to the

solid benzoic acid precursor.

The appearance is anticipated to be a colorless to pale yellow liquid. This prediction is

consistent with the appearance of many benzoyl chloride derivatives, which are often clear

liquids when pure, with a yellowish tint developing due to impurities or slight decomposition

over time.

A pungent, irritating odor is also expected. Acyl chlorides are notoriously lachrymatory (tear-

inducing) and have sharp odors due to their reactivity, particularly with moisture in the air, which

leads to the formation of hydrochloric acid and the corresponding carboxylic acid.

Table 1: Comparison of Physical Properties of Related Compounds

Compound
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Physical
State at
25°C

Appearance

3-

Butoxybenzo

yl chloride

(Predicted)

Not Available C₁₁H₁₃ClO₂ 212.67 Liquid
Colorless to

pale yellow

4-

Butoxybenzo

yl chloride

33863-86-4 C₁₁H₁₃ClO₂ 212.67 Liquid -

Benzoyl

chloride
98-88-4 C₇H₅ClO 140.57 Liquid

Colorless,

fuming

liquid[1][2]

Butyryl

chloride
141-75-3 C₄H₇ClO 106.55 Liquid

Colorless

liquid
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Causality of Physical Properties: A Mechanistic
Perspective
The physical properties of 3-Butoxybenzoyl chloride are a direct consequence of its

molecular structure. The interplay of the benzoyl chloride core and the butoxy substituent

dictates its state, appearance, and handling requirements.

Workflow for Predicting Physical Properties

Molecular Structure Analysis

Predicted Physical Properties
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Caption: Logical workflow for predicting the physical properties of 3-Butoxybenzoyl chloride
based on its structural components.

The benzoyl chloride moiety provides a rigid, planar aromatic core that contributes to a

relatively high boiling point due to intermolecular pi-pi stacking interactions. However, the

presence of the butoxy group at the meta position introduces a flexible alkyl chain. This chain
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disrupts the efficient packing that would be required for a solid crystalline lattice at room

temperature, thus favoring a liquid state.

Experimental Protocols: Safe Handling and Storage
Given the predicted reactivity and hazardous nature of acyl chlorides, stringent safety protocols

must be followed when handling 3-Butoxybenzoyl chloride. The following procedures are

based on best practices for working with reactive acid chlorides like benzoyl chloride.

Step-by-Step Handling Protocol
Engineering Controls: All manipulations should be conducted within a certified chemical fume

hood to prevent inhalation of corrosive and lachrymatory vapors. The fume hood sash should

be kept at the lowest practical height.

Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles and a face shield are mandatory.

Hand Protection: Use chemically resistant gloves, such as butyl rubber or laminate film

gloves. A double-gloving strategy is recommended.

Body Protection: A flame-resistant lab coat and closed-toe shoes are required. An acid-

resistant apron is also advised.

Dispensing: Use a syringe or cannula for transferring the liquid to minimize exposure to air

and moisture. If pouring, do so slowly and carefully.

Quenching and Disposal:

Slowly and cautiously add any residual 3-Butoxybenzoyl chloride to a stirred, ice-cold

solution of sodium bicarbonate or another suitable basic solution to neutralize it.

Be aware that the reaction is exothermic and may produce gas.

Dispose of the neutralized waste in accordance with local, state, and federal regulations.

Storage Protocol
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Store in a tightly sealed, corrosion-resistant container (e.g., glass with a PTFE-lined cap).

The storage area should be cool, dry, and well-ventilated, away from sources of heat,

ignition, and moisture.

Store separately from incompatible materials such as water, alcohols, amines, and strong

bases.

Self-Validating Systems in Synthesis and Quality
Control
In any synthesis involving 3-Butoxybenzoyl chloride, it is crucial to have in-process checks to

validate the integrity of the compound and the progress of the reaction.

Reaction Monitoring Workflow
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Synthesis Step

In-Process Quality Control

Reaction Initiation with
3-Butoxybenzoyl chloride

Thin-Layer Chromatography (TLC)
- Monitor disappearance of starting material

Periodic Sampling
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Inject for analysis

Optimize reaction conditions
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Caption: A self-validating workflow for reactions involving 3-Butoxybenzoyl chloride,

incorporating in-process quality control checks.

This iterative process of reaction, sampling, and analysis ensures that any degradation of the

3-Butoxybenzoyl chloride or incomplete reaction is detected early, allowing for adjustments to

be made. The disappearance of the starting material on TLC and the appearance of the

desired product peak in LC-MS or GC-MS provide a self-validating system for the reaction's

progress.
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Conclusion
While direct experimental data for 3-Butoxybenzoyl chloride remains elusive in readily

accessible sources, a scientifically rigorous profile of its physical state and appearance can be

constructed through comparative analysis with its isomers and parent compounds.

Researchers and drug development professionals should anticipate it to be a colorless to pale

yellow, pungent liquid that requires handling with stringent safety precautions due to its

corrosive and reactive nature. The application of robust, self-validating experimental workflows

is paramount to ensure the successful and safe utilization of this versatile chemical

intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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